Cas no 20228-87-9 (Benzenesulfonamide, N-(cyanomethyl)-4-methyl-)

Benzenesulfonamide, N-(cyanomethyl)-4-methyl- structure
20228-87-9 structure
Product Name:Benzenesulfonamide, N-(cyanomethyl)-4-methyl-
CAS No:20228-87-9
MF:C9H10N2O2S
MW:210.252900600433
MDL:MFCD00461012
CID:1392406
PubChem ID:3113400
Update Time:2025-04-20

Benzenesulfonamide, N-(cyanomethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(cyanomethyl)-4-methyl-
    • N-(cyanomethyl)-4-methylBenzenesulfonamide
    • 20228-87-9
    • N-(cyanomethyl)-4-methylbenzene-1-sulfonamide
    • STK065759
    • AS-65591
    • CS-0315068
    • MFCD00461012
    • Oprea1_618634
    • KOOBRRKKRKKSMZ-UHFFFAOYSA-N
    • SCHEMBL967916
    • SR-01000310786-1
    • AKOS000670789
    • SB79421
    • SR-01000310786
    • DTXSID20389389
    • N-Cyanomethyl-4-methyl-benzenesulfonamide
    • DA-43326
    • Oprea1_115409
    • A12234
    • MDL： MFCD00461012
    • Inchi： 1S/C9H10N2O2S/c1-8-2-4-9(5-3-8)14(12,13)11-7-6-10/h2-5,11H,7H2,1H3
    • InChI Key： KOOBRRKKRKKSMZ-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(NCC#N)(=O)=O

Computed Properties

  • Exact Mass: 210.0464
  • Monoisotopic Mass: 210.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • PSA: 69.96

Benzenesulfonamide, N-(cyanomethyl)-4-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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N-(cyanomethyl)-4-methylbenzenesulfonamide
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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 $1545 2024-06-06
eNovation Chemicals LLC
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Aaron
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 $70.00 2023-12-14
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N-(cyanomethyl)-4-methylbenzenesulfonamide
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 $129.00 2023-12-14
Aaron
AR01DKCH-500mg
N-(cyanomethyl)-4-methylbenzenesulfonamide
 20228-87-9 95%
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 $178.00 2023-12-14
Aaron
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 20228-87-9 95%
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Aaron
AR01DKCH-2g
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